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Compound of Interest

Compound Name: N-Furfurylformamide
CAS No.: 72693-10-8
Cat. No.: B036482
- 7

CAS: 72693-10-8 | Formula: CeH7NO2 | Synonyms: N-(2-Furanylmethyl)formamide[1]

Part 1: Chemical Identity & Hazard Assessment

Before initiating any disposal procedure, you must validate the chemical identity and
understand its specific reactivity profile. N-Furfurylformamide combines a furan ring with an
amide group, creating distinct stability and toxicity challenges.

Physical & Chemical Properties
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Property Value Operational Implication

o ] Requires leak-proof secondary
State Liguid (Viscous) ) ]
containment during transport.

Combustible (Class 11IB). Not

. regulated as "Flammable" for
Flash Point ~140.9°C (285.6°F) ) )
transport, but will burn if

heated.

Low volatility reduces
Boiling Point ~309°C inhalation risk unless

aerosolized or heated.

Compatible with standard
Solubility Soluble in organics organic waste streams (non-

halogenated).

Incompatible with Strong
Reactivity Amide/Furan hybrid Oxidizers. Risk of violent
reaction.[2]

GHS Hazard Classification (Critical for Labeling)

The primary risks driving the disposal protocol are acute toxicity and irreversible eye damage.

H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[3]

H315: Causes skin irritation.[3][4]

H318:Causes serious eye damage. (Requires face shield during pouring/waste transfer).[5]

H335: May cause respiratory irritation.[3][4][5][6]

Part 2: Pre-Disposal Segregation & Handling

Core Directive: Never commingle N-Furfurylformamide with incompatible waste streams. The
furan ring is electron-rich and susceptible to rapid, exothermic oxidation.
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Waste Stream Segregation

o Do NOT Mix With: Nitric acid, perchlorates, permanganates, or peroxides.[7] The amide
linkage can hydrolyze in strong acids/bases, releasing heat and potentially toxic fumes, while
the furan ring can polymerize or oxidize violently.

o Acceptable Mixtures: Non-halogenated organic solvents (e.g., Acetone, Methanol, Ethyl

Acetate).
Body Part Requirement Rationale
H318 Risk: Splash contact can
Chemical Splash Goggles + cause permanent corneal
Eyes/Face )
Face Shield damage. Safety glasses are
insufficient for liquid transfer.
o Prevents dermal absorption
Nitrile or Butyl Rubber (Double
Hands (H312). Change gloves
Gloved) ) )
immediately upon splash.
) Prevents inhalation of aerosols
Respiratory Fume Hood (Mandatory)

(H332/H335).

Part 3: Disposal Protocols

The only validated method for the ultimate destruction of N-Furfurylformamide is high-
temperature incineration. The goal is to thermally decompose the furan ring and oxidize the
amide nitrogen to nitrogen oxides (

), which are then captured by scrubbers.

Protocol A: Liquid Waste (Pure or Solution)

Objective: Prepare liquid waste for commercial incineration.

o Container Selection: Use a chemically resistant HDPE or glass container. Ensure the cap
has a chemically resistant liner (PTFE).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-k-incompatible-chemicals
https://www.benchchem.com/product/b036482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Labeling: Attach a hazardous waste label immediately.
o Constituents: "N-Furfurylformamide, [Solvent Name]"
o Hazard Checkboxes: Toxic, Irritant.[3][4][8]

o Transfer: Pour waste slowly inside a certified chemical fume hood. Do not fill >90% capacity
to allow for thermal expansion.

o Storage: Store in a "Flammable/Solvent" safety cabinet until pickup.

o Disposal Path: Ship to a TSDF (Treatment, Storage, and Disposal Facility) approved for
incineration (Code: INCIN).

Protocol B: Solid Waste (Contaminated Debris)

Objective: Safe disposal of gloves, wipes, and pipette tips.

Collection: Place all contaminated solids into a clear, 6-mil polyethylene bag.

Double Bagging: Seal the first bag and place it inside a second bag to prevent diffusive
leakage.

Labeling: "Debris contaminated with N-Furfurylformamide (Toxic/lrritant)."

Disposal Path: Designate for Incineration Only. Do not landfill.[2]

Protocol C: Spill Cleanup Workflow

Immediate Action: If a spill occurs (>100 mL), evacuate the immediate area to allow aerosols to
settle.
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Spill Detected

Assess Volume & Location
(>100mL or confined space?)

Don PPE:
Goggles, Face Shield,
Double Nitrile Gloves, Lab Coat

Evacuate Lab
Call EHS/Hazmat

Contain Spill
Use absorbent boom/pillows

l

Apply Absorbent
(Vermiculite or Universal Pad)

l

Collect into
Sealable Bag/Container

l

Decontaminate Surface
(Soap & Water Wash)

Label as Hazardous Waste

(Trace Contamination)

Click to download full resolution via product page

Figure 1: Decision logic for immediate spill response. Note that major spills require professional
Hazmat intervention due to inhalation risks.
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Part 4: Regulatory Compliance (US Focus)
RCRA Waste Classification

N-Furfurylformamide is not a P-listed or U-listed acute hazardous waste under 40 CFR
261.33. However, the generator must determine if it exhibits characteristic hazards.

Characteristic Status Determination

Flash point > 60°C (140°F).
Does not meet D001 definition

Ignitability (D001) Unlikely ) )
unless mixed with flammable
solvents.
o ] pH is typically neutral; not
Corrosivity (D002) Negative )
agueous corrosive.
o ] Stable under normal conditions
Reactivity (D0O03) Negative ) ) o
(unless mixed with oxidizers).
o Not a specific TC constituent,
Toxicity (D004-D043) Check

but exhibits acute toxicity.

Operational Rule: Even if it does not carry a specific RCRA code, it must be managed as Non-
RCRA Regulated Chemical Waste (often coded as "0000" or state-specific codes) and must be
incinerated due to its toxicity and environmental persistence.

Part 5: Waste Flow Decision Tree

Use this logic flow to categorize your waste streams correctly.

Stream A:

No (e.g. Acetone Non-Halogenated Organic
(Incineration)

Is it mixed with }
Halogenated Solvents? Yes (e.g. DCM)

\ 4

Liquid

— Stream B:
N Furfumnllggtr;namlde Physical State? Halogenated Organic
— Stream C: (High Temp Incineration)
Solid (Debris) Solid Hazardous Waste
(Incineration)
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Figure 2: Waste stream categorization logic. Segregation from halogenated solvents is
preferred to reduce incineration costs and environmental impact, though both ultimately require
thermal destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. lookchem.com [lookchem.com]

. carlroth.com [carlroth.com]

. N-Furfurylformamide | C6H7NO2 | CID 194461 - PubChem [pubchem.ncbi.nim.nih.gov]
. bio.vu.nl [bio.vu.nl]

. bmrservice.com [bmrservice.com]

. ICSC 0457 - N,N-DIMETHYLFORMAMIDE [inchem.org]

. Appendix K - Incompatible Chemicals | Environment, Health and Safety [ehs.cornell.edu]

°
0] ~ » &) B~ w N -

. N,N-DIMETHYLFORMAMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b036482?utm_src=pdf-body-img
https://www.benchchem.com/product/b036482?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-Furfurylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Furfurylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Furfurylformamide
https://echa.europa.eu/information-on-chemicals/cl-inventory-database
https://www.benchchem.com/product/b036482?utm_src=pdf-body
https://www.lookchem.com/N-furfurylformamide/
https://www.lookchem.com/404.htm
https://www.epa.gov/hw/criteria-definition-solid-waste-and-solid-and-hazardous-waste-exclusions
https://www.benchchem.com/product/b036482?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.carlroth.com/medias/SDB-0702-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTE3OTh8YXBwbGljYXRpb24vcGRmfGFEZzBMMmhqWkM4NU1qTXpOREF6TURFNU1qazBMMU5FUWw4d056QXlYMDFVWDBWT0xuQmtaZ3xjOTY4Mzg2MDIwMGM1M2ZhNDY2ZmMwYWEzYmQzOTA1MjNhYmY1MGQzMGYyZDVjYmQzNGVjNGQ2MTgwMTMyZTJh
https://pubchem.ncbi.nlm.nih.gov/compound/N-Furfurylformamide
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methyl%20furfural%20(5-).pdf
https://www.bmrservice.com/files/formamide.pdf
https://www.inchem.org/documents/icsc/icsc/eics0457.htm
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-k-incompatible-chemicals
https://cameochemicals.noaa.gov/chemical/3271
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o To cite this document: BenchChem. [Comprehensive Disposal Guide: N-Furfurylformamide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b036482#n-furfurylformamide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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